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Compound of Interest

Compound Name: 2-Bromobenzothiazole

Cat. No.: B1268465

Essential Safety and Handling Guide for 2-
Bromobenzothiazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Bromobenzothiazole, including personal protective equipment (PPE) recommendations,
operational plans, and disposal procedures. Adherence to these guidelines is critical for
ensuring laboratory safety and minimizing exposure risks.

Hazard Summary

2-Bromobenzothiazole is a chemical that presents several health hazards.[1][2][3] It is
classified as harmful if swallowed, in contact with skin, or if inhaled.[1][2] It is also known to
cause skin and serious eye irritation, and may cause respiratory irritation.[1][2][3][4]
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Hazard Classification Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2 / 2A

Specific target organ toxicity (single exposure)

Category 3 (Respiratory system)

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Bromobenzothiazole to prevent exposure.

[1]5]
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PPE Category

Recommended Equipment

Specifications

Eye/Face Protection

Safety Goggles

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
standards.[5]

Skin Protection

Chemical Impermeable Gloves

Inspect gloves prior to use.
The selected gloves must
satisfy the specifications of EU
Directive 89/686/EEC and the
standard EN 374 derived from
it.[5]

Protective Clothing

Fire/flame resistant and
impervious clothing to prevent

skin exposure.[1][5]

Respiratory Protection

Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced. A
dust mask of type N95 (US) is

recommended.[6]

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are crucial for minimizing the risk of exposure and

ensuring a safe laboratory environment.

Engineering Controls:

o Work in a well-ventilated area.[1][2] Use a local exhaust ventilation system or work under a

chemical fume hood.[5][7]

o Ensure that eyewash stations and safety showers are close to the workstation location.[8]
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Handling Procedures:

» Avoid contact with skin and eyes.[5][9]

e Avoid the formation of dust and aerosols.[3][5]

e Do not breathe dust, fumes, gas, mist, vapors, or spray.[2][5]

e Wear all recommended personal protective equipment.[1][5]

e Wash hands thoroughly after handling.[1][2][4]

e Do not eat, drink, or smoke in the work area.[1][4]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][5]

o Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[2]

« Store locked up.[2][4]

First Aid Measures

In case of exposure, follow these first aid measures and seek medical attention.
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Exposure Route

First Aid Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

[4]

Skin Contact

Take off immediately all contaminated clothing.
Wash off with soap and plenty of water for at

least 15 minutes. Consult a physician.[2][4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes and

consult a physician.[2][4]

Ingestion

DO NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[3][7]

Accidental Release and Disposal Plan

Proper containment and disposal of 2-Bromobenzothiazole are essential to prevent

environmental contamination and further exposure.

Accidental Release:

Disposal:

Evacuate personnel to safe areas.

Avoid dust formation.

Wear a self-contained breathing apparatus and chemical protective clothing.

Sweep up and shovel the material. Do not let the product enter drains.

Place in a suitable, closed container for disposal.

» Dispose of contents and container to an approved waste disposal plant.[1][2]
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» Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification.[7]

Chemical Spill Workflow for 2-Bromobenzothiazole
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Chemical Spill Workflow: 2-Bromobenzothiazole

Evacuate Immediate Area

l

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain the Spill
(Use inert absorbent material)

Carefully Collect Spilled Material
(Avoid creating dust)

Place in a Labeled, Sealed Container
for Hazardous Waste

Decontaminate the Area

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a 2-Bromobenzothiazole spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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